Cas no 39762-51-1 (2-(3-Oxocyclohexyl)acetic acid)

• Product Name: 2-(3-Oxocyclohexyl)acetic acid
• CAS No: 39762-51-1
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD01529608
• CID: 1084662
• Update Time: 2025-04-23

2-(3-Oxocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Oxocyclohexyl)acetic acid
• (3-Oxocyclohexyl)acetic acid

• MDL： MFCD01529608
• Inchi： 1S/C8H12O3/c9-7-3-1-2-6(4-7)5-8(10)11/h6H,1-5H2,(H,10,11)
• InChI Key： RYTWPAUCABOYJP-UHFFFAOYSA-N
• SMILES： O=C1CCCC(CC(=O)O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Oxocyclohexyl)acetic acid

Professional Introduction to 2-(3-Oxocyclohexyl)acetic acid (CAS No. 39762-51-1)

2-(3-Oxocyclohexyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 39762-51-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexyl ring substituted with a ketone group and linked to an acetic acid moiety, has garnered attention due to its structural uniqueness and potential biological activities. The compound’s architecture, featuring a 3-oxocyclohexyl side chain, positions it as a valuable scaffold for medicinal chemistry exploration, particularly in the development of novel therapeutic agents.

The synthesis of 2-(3-Oxocyclohexyl)acetic acid involves intricate organic transformations that highlight the compound’s synthetic versatility. One of the most studied synthetic routes involves the condensation of cyclohexanone with ethyl cyanoacetate, followed by hydrolysis to yield the target acid. This method underscores the compound’s accessibility while maintaining high purity standards, which are crucial for downstream applications in drug discovery. The presence of the 3-oxocyclohexyl group introduces a stereocenter, making stereochemical control a critical consideration during synthesis to ensure the desired enantiomer or diastereomer is obtained.

In recent years, 2-(3-Oxocyclohexyl)acetic acid has been explored as a potential intermediate in the synthesis of biologically active molecules. Its structural features make it an attractive candidate for further derivatization, allowing researchers to modulate its properties for specific applications. For instance, modifications at the ketone group or the acetic acid moiety can lead to compounds with enhanced solubility, bioavailability, or target specificity. Such structural diversification is essential in modern drug design, where optimizing pharmacokinetic and pharmacodynamic profiles is paramount.

The compound’s relevance extends to its role in preclinical studies investigating novel pharmacological targets. Researchers have been particularly interested in its potential as a modulator of enzyme activity and receptor binding. Preliminary studies suggest that derivatives of 2-(3-Oxocyclohexyl)acetic acid may exhibit inhibitory effects on certain metabolic enzymes, making them candidates for therapeutic intervention in metabolic disorders. Additionally, the cyclohexyl ring’s ability to engage in hydrophobic interactions could enhance binding affinity to protein targets, offering a structural basis for designing more potent inhibitors.

Advances in computational chemistry have further propelled the study of 2-(3-Oxocyclohexyl)acetic acid. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. These simulations provide insights into binding modes, energetics, and potential side effects, guiding experimental design with greater precision. The integration of machine learning algorithms has enhanced these predictions by analyzing vast datasets of known drug-target interactions, enabling more rapid identification of promising derivatives.

The pharmaceutical industry has taken note of 2-(3-Oxocyclohexyl)acetic acid’s potential utility. Several companies are currently evaluating its derivatives as part of larger drug development pipelines. These efforts focus on addressing unmet medical needs by targeting conditions where existing treatments are limited or where novel mechanisms of action are required. The compound’s versatility as a scaffold ensures that it remains a cornerstone in medicinal chemistry research, driving innovation across multiple therapeutic areas.

Environmental considerations also play a role in the broader context of 2-(3-Oxocyclohexyl)acetic acid research. Sustainable synthetic routes are being developed to minimize waste and reduce environmental impact without compromising efficiency or yield. Green chemistry principles are being applied to optimize processes, ensuring that future production methods align with global sustainability goals while maintaining high standards of chemical purity and performance.

Future directions for 2-(3-Oxocyclohexyl)acetic acid research include exploring its role in combination therapies and personalized medicine approaches. By understanding how this compound interacts with other molecules or genetic factors, researchers can develop more tailored treatment strategies that address individual patient needs. Such advancements would mark a significant step forward in precision healthcare, leveraging structural diversity to achieve better therapeutic outcomes.

In conclusion,2-(3-Oxocyclohexyl)acetic acid (CAS No. 39762-51-1) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to design novel therapeutics. As scientific understanding evolves and new technologies emerge,2-(3-Oxocyclohexyl)acetic acid will undoubtedly continue to play a pivotal role in advancing drug discovery efforts worldwide.